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Compound of Interest

Compound Name:
5-(3-Fluorophenyl)-5-oxovaleric

acid

Cat. No.: B1302166 Get Quote

This document provides essential safety and logistical information for the proper disposal of 5-
(3-Fluorophenyl)-5-oxovaleric acid (CAS No. 845790-38-7), intended for researchers,

scientists, and drug development professionals. The following procedures are designed to

ensure safe handling and compliance with standard laboratory waste management protocols.

Hazard Identification and Safety Summary
5-(3-Fluorophenyl)-5-oxovaleric acid is classified under the Globally Harmonized System

(GHS) with the following hazards.[1] This information is critical for understanding the risks

associated with its handling and disposal.

GHS Hazard Classification Code Description

Skin Irritation H315 Causes skin irritation

Eye Irritation H319 Causes serious eye irritation

Specific Target Organ Toxicity

(Single Exposure)
H335 May cause respiratory irritation

The primary GHS precautionary statement concerning disposal is P501, which mandates that

the contents and container must be disposed of via an approved waste disposal plant.[1][2][3]

This indicates that the chemical should not be discarded in regular trash or down the drain. It

must be treated as regulated chemical waste.
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Required Personal Protective Equipment (PPE)
Before handling 5-(3-Fluorophenyl)-5-oxovaleric acid for disposal, all personnel must wear

the following minimum PPE to mitigate exposure risks:

Gloves: Nitrile or other chemically resistant gloves. Always inspect gloves for integrity before

use.[3]

Eye Protection: Safety glasses with side-shields or chemical splash goggles.[3]

Lab Coat: A standard laboratory coat to protect against skin contact.

Step-by-Step Disposal Protocol
Follow this procedure to ensure the safe and compliant disposal of 5-(3-Fluorophenyl)-5-
oxovaleric acid and its contaminated containers.

Step 1: Waste Segregation

Designate a specific, sealed, and clearly labeled waste container for 5-(3-Fluorophenyl)-5-
oxovaleric acid waste.

Do not mix this compound with other waste streams unless explicitly permitted by your

institution's Environmental Health & Safety (EHS) department. This is a halogenated organic

acid, and it should be segregated with similar chemical waste.

Step 2: Preparing the Waste Container

Use a container made of a material compatible with the chemical (e.g., High-Density

Polyethylene - HDPE).

The container must be in good condition, with a secure, leak-proof lid.

Affix a "Hazardous Waste" label to the container before adding any waste.

Step 3: Waste Collection
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Solid Waste: If the compound is in solid form, carefully transfer it into the designated waste

container using a spatula or scoop. Avoid generating dust.[2]

Solutions: If the waste is a solution, pour it carefully into the designated liquid waste

container, avoiding splashes.

Contaminated Materials: Any items grossly contaminated with the chemical, such as pipette

tips, weigh boats, or paper towels, should be placed in the solid waste container.

Empty Containers: The original product container is considered hazardous waste. Do not

rinse it into the drain. Secure the cap and place it in the solid waste stream or dispose of it as

instructed by your EHS office.

Step 4: Labeling the Waste Container

Clearly write the full chemical name: "5-(3-Fluorophenyl)-5-oxovaleric acid".

Include the CAS number: "845790-38-7".

List all constituents in the container, including any solvents, with estimated percentages.

Indicate the relevant hazards (e.g., "Irritant").

Keep a running log of the amount of waste added to the container.

Step 5: Storage of Waste

Store the sealed waste container in a designated satellite accumulation area or your

laboratory's main hazardous waste storage area.

Ensure the storage location is cool, dry, and well-ventilated.[1][2]

The container must be stored in secondary containment to prevent spills.

Step 6: Arranging for Final Disposal

Once the waste container is full or has reached the storage time limit set by your institution,

contact your EHS department or approved chemical waste contractor.
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Provide them with the information from the waste label to schedule a pickup for final disposal

at a licensed waste treatment and disposal facility.

Emergency Procedures for Spills
In the event of a spill, follow these procedures:

Evacuate and Secure: Alert personnel in the immediate area and restrict access.

Ventilate: Ensure the area is well-ventilated.

Don PPE: Wear appropriate PPE, including respiratory protection if dust is generated.

Containment: For solid spills, sweep up the material carefully to minimize dust and place it

into the hazardous waste container. For liquid spills, absorb with an inert material (e.g.,

vermiculite, sand) and place it in the waste container.[3]

Decontaminate: Clean the spill area thoroughly with an appropriate solvent or detergent and

water. All cleaning materials must be disposed of as hazardous waste.

Report: Report the incident to your laboratory supervisor and EHS department.

Caption: Disposal workflow for 5-(3-Fluorophenyl)-5-oxovaleric acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1302166#5-3-fluorophenyl-5-oxovaleric-acid-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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